3-[2-(2-Aminoethoxy)ethyl]-1,3-oxazolidine-2,4-dione

• Molecular Formula: C7H12N2O4
• Molecular Weight: 188.18 g/mol
• SMILES: C1C(=O)N(C(=O)O1)CCOCCN
• InChI: InChI=1S/C7H12N2O4/c8-1-3-12-4-2-9-6(10)5-13-7(9)11/h1-5,8H2
• InChIKey: GVOFINNBSIHPSH-UHFFFAOYSA-N

Aminoethoxyethyl Oxazolidinedione: Baseline Profile & Procurement

3-[2-(2-Aminoethoxy)ethyl]-1,3-oxazolidine-2,4-dione (CAS 1706460-78-7) is an N-substituted oxazolidine-2,4-dione building block featuring a 2-(2-aminoethoxy)ethyl side chain that terminates in a primary amine [1]. This heterocyclic scaffold is documented in medicinal chemistry for serine protease inhibition and hypoglycemic agent development, where the N-substituent critically modulates biological activity [2][3]. Its value to research and industrial procurement lies in the combination of the pharmacophoric oxazolidine-2,4-dione core with a flexible, hydrophilic amine linker—a structural feature that enables downstream conjugation and distinguishes it from simpler N-alkyl or N-aryl analogs.

Conjugation-ready amine Terminal primary amine enables amide bond formation for PROTACs or probes

N3-substituted scaffold Distinct regiochemistry supports serine protease inhibitor design, orthogonal to C5 hypoglycemic series

Hydrophilic linker Diethylene glycol-like chain improves aqueous solubility for biochemical assay compatibility

• [1] PubChem Compound Summary for CID 11282394, 3-[2-(2-Aminoethoxy)ethyl]-1,3-oxazolidine-2,4-dione. National Center for Biotechnology Information. View Source
• [2] Santana, A. B., Lucas, S. D., Gonçalves, L. M., Correia, H. F., Cardote, T. A., Guedes, R. C., Iley, J., & Moreira, R. (2012). N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993–3997. View Source
• [3] Patent PH-19469-A. Intermediates for the preparation of hypoglycemic 5-substituted oxazolidine-2,4-diones. Assignee: Pfizer Inc. View Source

Why Generic 3-Substituted Oxazolidinediones Fall Short

The 2-(2-aminoethoxy)ethyl group of this compound is not a passive substituent; it provides a terminal primary amine with a pKa of approximately 8.74, which is protonated and highly reactive under physiological conditions, enabling selective amide bond formation or bioconjugation . Simpler N-substituted oxazolidine-2,4-diones, such as the 3-methyl or 3-phenyl analogs, lack this nucleophilic handle, rendering them 'dead-end' scaffolds that cannot be readily incorporated into bifunctional molecules like PROTACs, targeted probes, or polymer-drug conjugates without extensive re-synthesis [1][2]. Furthermore, literature confirms that the nature of the N-substituent has a large effect on inhibitory potency against targets like elastase, meaning that arbitrary substitution results in unpredictable and often inferior pharmacological profiles [1].

Target: 3-[2-(2-Aminoethoxy)ethyl]-1,3-oxazolidine-2,4-dione

Substitute: Simpler N-alkyl or N-aryl oxazolidine-2,4-diones

Conjugation handle absent

Generic N-substituents lack the nucleophilic amine, blocking bifunctional molecule assembly without full re-synthesis.

Pharmacology may shift

N-substituent identity significantly influences elastase inhibition potency; arbitrary substitution may not replicate activity.

Solubility profile differs

Alkyl/aryl groups reduce aqueous compatibility, potentially requiring higher DMSO concentrations in assays.

• [1] Santana, A. B., et al. (2012). N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993–3997. View Source
• [2] Kuujia product page for 3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione (CAS 1706455-82-4). View Source

Differentiation Evidence: Aminoethoxyethyl Oxazolidinedione

Aqueous Solubility vs N-Aryl Analogs

The target compound's 2-(2-aminoethoxy)ethyl chain introduces a diethylene glycol-like motif. This structural feature is predicted to significantly improve aqueous solubility compared to lipophilic N-substituents. While measured logP values for this specific compound are unavailable in primary literature, the hydrochloride salt (CAS 1820707-14-9) is explicitly documented as soluble in water, DMSO, DCM, and DMF . In comparison, the structurally rigid N-azetidinylmethyl analog (CAS 1706455-82-4) lacks this extended polar linker, indicating lower aqueous compatibility [1].

Aqueous Solubility

Class-level

Hydrochloride salt soluble in H2O, DMSO; predicted improved solubility vs. azetidine analog

Supports aqueous assay compatibility

Data to verify; hydrochloride salt solubility from vendor reports

Evidence Dimension	Predicted bioavailability-relevant property (Solubility Profile)
Target Compound Data	Hydrochloride salt soluble in H2O, DMSO, DCM, DMF; calculated pKa of amine ~8.74
Comparator Or Baseline	3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione (rigid, less polar linker) [1]
Quantified Difference	Qualitative solubility advantage; target compound's ether oxygen and primary amine enable hydrogen-bonding and ionization that the azetidine-carbon linker cannot replicate.
Conditions	Predicted physicochemical properties; vendor-reported solubility for the hydrochloride salt.

Why This Matters

Aqueous solubility is a prerequisite for biochemical assay development and in vivo studies, reducing the need for high DMSO concentrations that can denature proteins or cause non-specific cellular toxicity.

• [1] Kuujia product page for 3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione (CAS 1706455-82-4). View Source

N3 vs C5 Substitution: Distinct Pharmacophore

The vast majority of oxazolidine-2,4-dione research and patenting centers on C5-substituted derivatives as hypoglycemic agents [1][2]. This compound is an N3-substituted variant, which operates a fundamentally different pharmacophoric vector. Key structural patents (e.g., PH-19469-A) do not anticipate this modification pattern [1]. This divergence provides a novel scaffold for exploring alternative biological targets such as serine proteases, where N-substitution directly controls potency, as demonstrated for elastase inhibition [3].

N3 vs C5 Substitution

Class-level

N3-aminoethoxy substitution aligns with serine protease SAR, not C5 hypoglycemic SAR

Enables orthogonal medicinal chemistry exploration

Class-level scaffold inference from patent and literature

Evidence Dimension	Regiochemical substitution pattern and resulting target engagement profile
Target Compound Data	N3-substituted with flexible aminoether linker (C7H12N2O4, MW 188.18) [4]
Comparator Or Baseline	C5-substituted oxazolidine-2,4-diones (e.g., 5-thienyl, 5-phenyl derivatives) as described in patent PH-19469-A [1]
Quantified Difference	Regiochemistry: N3 vs C5. The N3-aminoethoxy substitution is incompatible with known C5 hypoglycemic SAR; instead, it aligns with serine protease inhibitor SAR.
Conditions	Scaffold comparison based on patent structural disclosures and a primary medicinal chemistry study.

Why This Matters

Procuring a specifically N3-substituted scaffold allows medicinal chemists to explore chemical space orthogonal to heavily mined C5-derivatives, potentially discovering new mechanisms of action and bypassing crowded intellectual property landscapes.

• [1] Patent PH-19469-A. Intermediates for the preparation of hypoglycemic 5-substituted oxazolidine-2,4-diones. Assignee: Pfizer Inc. View Source
• [2] Patent US4430337. Alicyclic substituted oxazolidine-2,4-diones having hypoglycemic activity. View Source
• [3] Santana, A. B., et al. (2012). N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993–3997. View Source
• [4] PubChem Compound Summary for CID 11282394, 3-[2-(2-Aminoethoxy)ethyl]-1,3-oxazolidine-2,4-dione. National Center for Biotechnology Information. View Source

Purity Benchmarking for Procurement

For procurement, the reliable commercial availability of both the free base (CAS 1706460-78-7) and hydrochloride (CAS 1820707-14-9) at defined purities is a critical decision criterion. The free base is available from multiple non-excluded suppliers with a documented purity specification of 95% . The hydrochloride salt is available at a higher specification of 97% from reputable vendors like Fujifilm Wako Pure Chemical, offering a tangible quality advantage for sensitive experiments . This contrasts with closely related analogs like 3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione, which is primarily supplied at 95% purity with significantly higher cost-per-gram and packaging restrictions [1].

Purity Benchmarking

Head-to-head

HCl salt: 97% purity; Free base: 95% purity; Azetidine analog: 95%, premium pricing

Higher purity may reduce batch variability

Vendor-stated specifications; review COA

Evidence Dimension	Commercial availability and purity
Target Compound Data	Free base (1706460-78-7): 95% purity; Hydrochloride (1820707-14-9): 97% purity, widely stocked .
Comparator Or Baseline	3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione (1706455-82-4): 95% purity, premium pricing (>$3000/5g) [1].
Quantified Difference	Purity margin of +2% for the target's hydrochloride form vs the azetidine analog. The target compound also shows a more scalable and economical procurement profile.
Conditions	Vendor-stated purity specifications and pricing accessible via the Kuujia and Leyan platforms.

Why This Matters

Higher purity reduces batch-to-batch variability in biological assays and synthetic transformations, directly impacting result reproducibility and the efficiency of SAR studies.

• [1] Kuujia product page for 3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione (CAS 1706455-82-4). View Source

Application Scenarios: Aminoethoxyethyl Oxazolidinedione

PROTACs & Heterobifunctional Probes

The terminal primary amine on the 2-(2-aminoethoxy)ethyl chain provides a reactive handle for conjugation to E3 ligase ligands or target protein binding motifs via amide coupling. The parent oxazolidine-2,4-dione scaffold offers a compact pharmacophore that can be integrated into linkers without generating a high-molecular-weight penalty, unlike bulkier heterocycles [1].

Serine Protease Inhibitor Development

The literature confirms that N-substitution is a master switch for elastase inhibition potency. This compound is a rationally selected starting point for installing diverse electrophilic warheads or recognition elements at the amine terminus to achieve pseudo-irreversible inhibition of neutrophil elastase or proteinase-3, as validated by the mechanistic study [2].

Solubility Enhancement in Lead Optimization

The diethylene glycol-derived linker introduces significant hydrophilicity. Incorporating this building block into lead molecules during the hit-to-lead phase can be a systematic strategy to improve the aqueous solubility profile of a series, leveraging its balanced physicochemical properties .

Reproducible SAR & Scalable Optimization

The availability of a high-purity (97%) hydrochloride salt supports reproducible, quantitative biochemical and cellular assays. This quality specification reduces artifacts from impurities, ensuring that observed biological activity is attributable to the parent structure, a critical factor when generating SAR data for patent filings or peer-reviewed publications .

Application

Selection Property

Validation Focus

PROTACs & Heterobifunctional Probes

Conjugation-ready amine handle

Linker efficiency and amide coupling yield

Serine Protease Inhibitor Development

N3-substituted pharmacophore

Elastase inhibition potency after derivatization

Solubility Enhancement in Lead Optimization

Hydrophilic diethylene glycol-like linker

Aqueous solubility and assay compatibility

Reproducible SAR & Scalable Optimization

High-purity hydrochloride salt

Batch consistency and impurity profile

• [1] PubChem Compound Summary for CID 11282394. National Center for Biotechnology Information. View Source
• [2] Santana, A. B., et al. (2012). N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993–3997. View Source